Cas no 1214352-19-8 (2-Fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1214352-19-8
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• CID: 4998429
• Update Time: 2025-05-22

2-Fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4'-(trifluoromethoxy)biphenyl
• 1-fluoro-2-[4-(trifluoromethoxy)phenyl]benzene
• 2-Fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8F4O/c14-12-4-2-1-3-11(12)9-5-7-10(8-6-9)18-13(15,16)17/h1-8H
• InChI Key： SXIVZHORYAGFCF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-4'-(trifluoromethoxy)biphenyl

Professional Introduction of 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl (CAS No. 1214352-19-8)

The compound 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl, identified by the CAS registry number 1214352-19-8, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its biphenyl structure, where a fluorine atom is attached to the second position of one benzene ring, and a trifluoromethoxy group (-O-CF₃) is attached to the fourth position of the adjacent benzene ring. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable in research and industrial applications.

Recent studies have highlighted the importance of 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl in the development of advanced materials, particularly in the field of optoelectronics. The compound's electronic properties, influenced by the electron-withdrawing trifluoromethoxy group and the electron-donating fluorine atom, make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability, paving the way for its potential commercialization in next-generation display technologies.

In addition to its electronic applications, 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl has also gained attention in medicinal chemistry. The compound's ability to modulate biological pathways through its unique pharmacophoric features has led to its exploration as a potential lead compound in drug discovery. Recent studies have focused on its role as a kinase inhibitor, with promising results in preclinical models. The trifluoromethoxy group, known for its high lipophilicity and metabolic stability, contributes significantly to the compound's bioavailability and efficacy.

The synthesis of 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yields. These developments have made it more accessible for researchers and industries alike.

From an environmental perspective, understanding the fate and behavior of CAS No. 1214352-19-8 in various ecosystems is crucial for ensuring sustainable practices. Studies have shown that the compound exhibits moderate persistence in aqueous environments, with degradation pathways involving hydrolysis and microbial activity. Regulatory agencies are increasingly focusing on assessing such compounds to mitigate potential ecological risks associated with their use.

In conclusion, 2-Fluoro-4'-(Trifluoromethoxy)Biphenyl (CAS No. 1214352-19-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, underscore its importance in modern chemical research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future technologies and therapeutic solutions.